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Compound Name: 3-O-Methyltirotundin

Cat. No.: B15130195 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the discovery, origin, and chemical

characterization of 3-O-Methyltirotundin, a sesquiterpenoid lactone of significant interest to

the scientific community. This document is intended for researchers, scientists, and drug

development professionals, offering in-depth information on the compound's isolation, structure

elucidation, and the methodologies employed.

Introduction
3-O-Methyltirotundin is a naturally occurring sesquiterpenoid lactone that has been identified

in the plant species Tithonia diversifolia, a member of the Asteraceae family.[1] Sesquiterpenoid

lactones are a diverse group of secondary metabolites known for their wide range of biological

activities, making them a focal point for natural product chemists and pharmacologists. This

guide will delve into the specifics of 3-O-Methyltirotundin, from its botanical source to its

molecular structure.

Botanical Origin
The primary natural source of 3-O-Methyltirotundin is the herb Tithonia diversifolia, commonly

known as the Mexican sunflower.[1] This plant is native to Mexico and Central America and has

become naturalized in various tropical and subtropical regions worldwide. It is recognized for its

rich composition of sesquiterpenoid lactones, which contribute to its traditional medicinal uses
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and allelopathic properties. The discovery of 3-O-Methyltirotundin and its derivatives has

further solidified the importance of T. diversifolia as a source of novel bioactive compounds.

Discovery and Isolation
The initial discovery of 3-O-Methyltirotundin is linked to the broader investigation of the

chemical constituents of Tithonia diversifolia. While a singular seminal publication detailing its

first isolation is not readily apparent in the reviewed literature, the general methodology for the

extraction and isolation of sesquiterpenoid lactones from this plant provides a clear framework

for its discovery.

A foundational study by Macías et al. (2015) published in the Journal of Natural Products

outlines a typical workflow for the isolation of tirotundin derivatives. This process, which would

be analogous to the discovery of 3-O-Methyltirotundin, is presented below.

Experimental Workflow for Isolation
The isolation of sesquiterpenoid lactones from Tithonia diversifolia generally follows a multi-

step process involving extraction, fractionation, and purification.
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Figure 1: General experimental workflow for the isolation of 3-O-Methyltirotundin.
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Structure Elucidation
The determination of the molecular structure of 3-O-Methyltirotundin relies on a combination

of spectroscopic techniques. These methods provide detailed information about the

compound's connectivity, stereochemistry, and functional groups.

Spectroscopic Methodologies
The primary techniques used for the structure elucidation of sesquiterpenoid lactones like 3-O-
Methyltirotundin include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are fundamental

for determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such

as COSY, HSQC, and HMBC are employed to establish the connectivity between protons

and carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula of the compound. Fragmentation patterns observed in MS/MS

experiments can provide further structural insights.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the presence of key

functional groups, such as hydroxyls, carbonyls (from the lactone and ester groups), and

carbon-carbon double bonds.

X-ray Crystallography: When a suitable single crystal can be obtained, X-ray crystallography

provides unambiguous determination of the three-dimensional structure and absolute

stereochemistry of the molecule.

The logical relationship for structure elucidation is depicted in the following diagram:
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Figure 2: Logical workflow for the structure elucidation of 3-O-Methyltirotundin.

Chemical and Physical Properties
A summary of the known quantitative data for 3-O-Methyltirotundin is presented in the table

below.

Property Value Reference

CAS Number 1021945-29-8 N/A

Molecular Formula C₂₀H₃₀O₆ [2]

Molecular Weight 366.45 g/mol [2]

Physical Description Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]
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Potential Biological Activity and Signaling Pathways
While specific studies on the biological activity and signaling pathways of 3-O-
Methyltirotundin are limited, research on structurally related sesquiterpenoid lactones from

Tithonia diversifolia provides valuable insights.

A study on tirotundin and other sesquiterpene lactones from T. diversifolia demonstrated their

anti-inflammatory activity through the inhibition of the transcription factor NF-κB. The proposed

mechanism involves the alkylation of cysteine residues within the DNA binding domain of NF-

κB, which in turn reduces the synthesis of inflammatory mediators.

The potential signaling pathway inhibition is illustrated below:
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Figure 3: Proposed mechanism of NF-κB inhibition by sesquiterpenoid lactones.

Conclusion
3-O-Methyltirotundin represents one of the many interesting sesquiterpenoid lactones

isolated from Tithonia diversifolia. Its discovery is a testament to the value of natural product

research in identifying novel chemical entities with potential therapeutic applications. Further
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investigation into the specific biological activities and mechanisms of action of 3-O-
Methyltirotundin is warranted to fully understand its pharmacological potential. This guide

provides a foundational understanding for researchers and professionals in the field of drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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